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Compound of Interest

Compound Name: 4-Bromo-N-ethyl-2-nitroaniline

Cat. No.: B1343975 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-Bromo-N-ethyl-2-nitroaniline, tailored for researchers, scientists, and

professionals in drug development.

Core Molecular Data
The fundamental molecular characteristics of 4-Bromo-N-ethyl-2-nitroaniline are summarized

below.

Property Value Source

Molecular Formula C₈H₉BrN₂O₂ [1]

Molecular Weight 245.07 g/mol [1]

CAS Number 56136-82-4 [1]

Physicochemical Properties
A summary of computed physicochemical properties is provided in the table below, offering

insights into the compound's behavior in various chemical environments.
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Property Value

TPSA (Topological Polar Surface Area) 55.17

LogP 2.7891

Hydrogen Bond Acceptors 3

Hydrogen Bond Donors 1

Rotatable Bonds 3

Experimental Protocols & Further Research
Detailed experimental protocols, including synthesis, purification, and analytical methods for 4-
Bromo-N-ethyl-2-nitroaniline, are not extensively documented in publicly available literature.

Similarly, information regarding its specific signaling pathways or detailed experimental

workflows in biological systems is not readily available. The compound is primarily classified as

a chemical intermediate.[2]

Logical Relationship: Synthesis Precursor
The following diagram illustrates the logical position of 4-Bromo-N-ethyl-2-nitroaniline as a

building block in chemical synthesis.
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Caption: Role of 4-Bromo-N-ethyl-2-nitroaniline in synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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